2-[1-(Diphenylmethyl)azetidin-3-yl]ethan-1-ol

• CAS No.: 152537-01-4
• Molecular Formula: C18H21NO
• Molecular Weight: 267.372
• IUPAC Name: 2-(1-benzhydrylazetidin-3-yl)ethanol
• InChI: InChI=1S/C18H21NO/c20-12-11-15-13-19(14-15)18(16-7-3-1-4-8-16)17-9-5-2-6-10-17/h1-10,15,18,20H,11-14H2
• InChI Key: SKEIRLKAIDSGFG-UHFFFAOYSA-N
• SMILES: C1C(CN1C(C2=CC=CC=C2)C3=CC=CC=C3)CCO

Description

2-[1-(Diphenylmethyl)azetidin-3-yl]ethan-1-ol is a useful research compound. Its molecular formula is C18H21NO and its molecular weight is 267.372. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Lithium aluminumhydride (889 mg, 23.4 mmol) was suspended in tetrahydrofuran (50 mL), and under a nitrogen stream, a tetrahydrofuran (30 mL) solution of (1-benzhydrylazetidin-3-ylidene)acetic acid ethyl ester (2.40 g, 7.81 mmol) was added dropwise over 20 minutes at 0° C. with stirring. The reaction liquor was stirred for two hours at the same temperature, and then while cooling the reaction liquor in ice, water (889 μl), 1 N sodium hydroxide (889 μl) and water (8.57 mL) were added in this order. The resulting mixture was dried over anhydrous sodium sulfate. The insoluble was separated by filtration, and the mother liquor was concentrated under reduced pressure. The obtained residue was purified by flash chromatography (Flash Chromatography System from Biotage AB, column size: 40M, ethyl acetate:n-hexane=1:1 to ethyl acetate), to obtain the title compound (1.58 g, 76%) as an oily matter.